Cas no 2083-91-2 ((N,N-Dimethylamino)trimethylsilane)

• Product Name: (N,N-Dimethylamino)trimethylsilane
• CAS No: 2083-91-2
• MF: C₅H₁₅NSi
• MW: 117.264802217484
• MDL: MFCD00008297
• CID: 42436
• PubChem ID: 87576488
• Update Time: 2025-04-18

(N,N-Dimethylamino)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• pentamethylsilylamine
• N,N-Dimethyltrimethylsilylamine
• N-(Trimethylsilyl)dimethylamine
• N,N-DIMETHYLAMINOTRIMETHYLSILANE
• (Dimethylamino)trimethylsilane
• CD5400
• DIMETHYLAMINOTRIMETHYLSILAN
• N,N-dimethyl-trimethylsilylamine
• N,n-Pentamethylsilanamine
• N-TRIMETHYLSILYDIMETHYLAMINE
• N-trimethylsilyldimethylamine
• pentamethyl-silanamin
• pentamethyl-Silanamine
• Silanamine,pentamethyl
• TMSDMA
• trimethylsilyl dimethylamine
• TMS-DMA
• Dimethyl(trimethylsilyl)amine
• UNII-R5D6N5EJ26
• S06925
• N,N-Dimethyltrimethylsilamine
• N-methyl-N-trimethylsilylmethanamine
• (CH3)3SiN(CH3)2
• SCHEMBL377532
• 2083-91-2
• NS00046579
• N,N-Dimethyltrimethylsilylamine, 97%
• Silanamine, N,N,1,1,1-pentamethyl-
• R5D6N5EJ26
• (n,n-dimethylamino)trimethylsilane
• N,N-DIMETHYL(TRIMETHYLSILYL)AMINE
• T0591
• Silanamine, pentamethyl-
• DTXSID7062168
• N,N,1,1,1-pentamethylsilanamine
• Dimethylaminotrimethylsilane
• Dimethylamine, TMS derivative
• EINECS 218-222-3
• Methanamine, N-methyl-1-(trimethylsilyl)-
• N,N-Dimethyl-1-(trimethylsilyl)amine
• EINECS 242-020-4
• N-Trimethylsilyl-dimethylamine
• trimethylsilyldimethylamine
• Dimethyl-trimethylsilanyl-amine
• J-013669
• n,n-dimethyl-n-(trimethylsilyl)amine
• FS-5233
• N,N-Dimethyltrimethylsilylamine, Selectophore(TM)
• N,N-Dimethyltrimethylsilylamine, purum, >=95.0% (GC)
• MFCD00008297
• AKOS006222984
• Dimethylamino(trimethyl)silane
• DB-045404
• DIMETHYLAMINO-TRIMETHYL SILANE
• (N,N-Dimethylamino)trimethylsilane

• MDL： MFCD00008297
• Inchi： 1S/C5H15NSi/c1-6(2)7(3,4)5/h1-5H3
• InChI Key： KAHVZNKZQFSBFW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)N(C)C
• BRN： 1731861

Computed Properties

• Exact Mass: 117.09700
• Monoisotopic Mass: 117.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 53.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless liquid with odor similar to amine
• Density: 0.732 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 84 °C(lit.)
• Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
• Refractive Index: n20/D 1.397(lit.)
• Water Partition Coefficient: decomposition
• PSA: 3.24000
• LogP: 1.38290
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive

(N,N-Dimethylamino)trimethylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H314
• Warning Statement： P210-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2733 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S16-S26-S36/37/39-S45
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Risk Phrases：R11; R34
• Packing Group：II
• Safety Term：3
• Storage Condition：Flammable area
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents